Cas no 874774-41-1 (2-Amino-3-bromo-5-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Amino-3-bromo-5-(trifluoromethoxy)benzoic acid
• CAS No: 874774-41-1
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• MDL: MFCD03407438
• CID: 1029280
• PubChem ID: 26986030
• Update Time: 2024-10-26

2-Amino-3-bromo-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-5-(trifluoromethoxy)benzoic acid
• AK136432
• PubChem13531
• QQAWRUJXYLTDOJ-UHFFFAOYSA-N
• PC7419
• BC003765
• AX8258000
• ST2404114
• 2-amino-3-bromo-5-trifluoromethoxy-benzoic acid
• 2-Amino-3-bromo-5-(trifluoromethoxy)benzoic acid (ACI)
• DS-5522
• SCHEMBL16529505
• DB-076967
• AKOS022171879
• CL9196
• CS-0157738
• 874774-41-1
• ZJB77441
• DTXSID80650481
• MFCD03407438
• 3-Bromo-2-amino-5-(trifluoromethoxy)benzoic acid
• 2-Amino-3-bromo-5-(trifluoromethoxy)benzoicacid

• MDL： MFCD03407438
• Inchi： 1S/C8H5BrF3NO3/c9-5-2-3(16-8(10,11)12)1-4(6(5)13)7(14)15/h1-2H,13H2,(H,14,15)
• InChI Key： QQAWRUJXYLTDOJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=C(Br)C=C(OC(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 298.94049g/mol
• Monoisotopic Mass: 298.94049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 3.2